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Compound of Interest

Compound Name: Uniconazole

Cat. No.: B1683454 Get Quote

Comprehensive Safety and Handling Guide:
Uniconazole
This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Uniconazole in a laboratory setting. Adherence to these guidelines is critical for

ensuring the safety of all personnel and minimizing environmental impact.

Hazard Identification and Classification
Uniconazole is a plant growth regulator.[1] It is classified as harmful if swallowed and may

cause damage to organs.[2][3] It is also recognized as being harmful to aquatic life with long-

lasting effects.[3][4]

Signal Word: Warning[2][5]

Hazard Statements:

H302: Harmful if swallowed.[2][5]

H371: May cause damage to organs.[3]

H412: Harmful to aquatic life with long lasting effects.[3][4]

Toxicological and Physical Properties
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The following table summarizes key quantitative data for Uniconazole.

Property Value Source(s)

Acute Oral LD50 1790 mg/kg (rat) [2]

4300 mg/kg (rat) [6]

Acute Dermal LD50 > 5000 mg/kg (rat) [6]

Inhalation LC50 > 5.0 mg/L (rat) [6]

Solubility

Soluble in ethanol, DMSO, and

dimethyl formamide (approx.

30 mg/ml). Sparingly soluble in

aqueous buffers.

[7]

Appearance
Crystalline solid; may also be a

white liquid in solution.
[6][7]

Stability

Stable for at least 2 years

under ambient storage

conditions.

[6]

Personal Protective Equipment (PPE)
Strict adherence to PPE requirements is mandatory to minimize exposure. The level of PPE

may vary based on the procedure being performed.
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Protection Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield should be worn,

especially when handling

concentrates or there is a risk

of splashing.

[5][8][9]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, butyl, or

chloroprene rubber) must be

worn. Gloves must be

inspected before use. Wash

and dry hands after removing

gloves.

[3][5][6][10]

Body Protection

A long-sleeved overall or lab

coat is required. For larger

quantities or risk of significant

exposure, wear fire/flame

resistant and impervious

clothing.

[5][6][11]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits may be

exceeded or if dust/aerosols

are generated, use an

approved full-face respirator.

[5][6]

Footwear

Closed-toe shoes are required.

For spill response or handling

large quantities, chemical-

resistant footwear or boots

should be worn.

[6][9][11]
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Caption: Required PPE for handling Uniconazole.

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural workflow for safely handling Uniconazole.

A. Preparation and Planning

Review Documentation: Before beginning work, thoroughly review the Safety Data Sheet

(SDS).[7]

Designate Area: Handle Uniconazole in a well-ventilated area, preferably within a chemical

fume hood.[5][6]

Assemble PPE: Don all required personal protective equipment as specified in the table

above.

Prepare Materials: Ensure all necessary equipment (spatulas, containers, solvents, waste

receptacles) is within reach to avoid moving unnecessarily.

B. Handling and Use

Avoid Dust/Aerosol Formation: When handling the solid form, be careful to avoid creating

dust.[5]
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Solution Preparation: To prepare a stock solution, dissolve the solid Uniconazole in an

appropriate organic solvent like ethanol, DMSO, or dimethyl formamide.[7] For aqueous

solutions, first dissolve in ethanol and then dilute with the aqueous buffer.[7] Do not store

aqueous solutions for more than one day.[7]

General Hygiene: Do not eat, drink, or smoke in the handling area.[5][6] Wash hands

thoroughly after handling the product, even after wearing gloves.[5][6]

C. Post-Handling and Cleanup

Decontamination: Clean all equipment and the work surface thoroughly after use.

Waste Segregation: Segregate all Uniconazole waste (solid, liquid, contaminated

consumables) into designated, properly labeled, and sealed waste containers.[5]

PPE Removal: Remove PPE carefully to avoid self-contamination. Wash reusable PPE, such

as goggles and face shields, after each use.

Hand Washing: Wash hands again with soap and water after all work is complete.
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Start: Prepare to Handle Uniconazole

1. Review Safety Data Sheet (SDS)

2. Don Appropriate PPE

3. Prepare Ventilated Workspace

4. Handle Uniconazole
(Avoid dust/aerosol generation)

5. Decontaminate Workspace and Equipment

6. Segregate and Dispose of Waste

7. Doff and Clean/Dispose of PPE

8. Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Standard workflow for handling Uniconazole.
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Emergency Procedures
Immediate and appropriate action is crucial in an emergency.

A. First Aid Measures

Exposure Route Action Source(s)

Ingestion

IF SWALLOWED: Rinse

mouth.[2][5] Do NOT induce

vomiting. Immediately call a

doctor or Poison Control

Center. Never give anything by

mouth to an unconscious

person.

[2][5][6]

Inhalation

IF INHALED: Move the person

into fresh air. If breathing is

difficult, give oxygen. If not

breathing, give artificial

respiration and consult a

doctor immediately.

[5][8]

Skin Contact

IF ON SKIN: Take off

contaminated clothing

immediately. Wash the affected

area with plenty of soap and

water. Consult a doctor if

irritation develops and persists.

[5][6][8]

Eye Contact

IF IN EYES: Rinse cautiously

with pure water for at least 15

minutes, holding the eyelids

open.[5][6][8] Remove contact

lenses, if present and easy to

do. Continue rinsing. Consult a

doctor.

[5][6][8]

B. Accidental Release Measures (Spill Plan)
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Evacuate: Evacuate non-essential personnel from the spill area. Keep people away from and

upwind of the spill.[5]

Ventilate: Ensure adequate ventilation.

Contain Spill: Prevent further leakage or spillage if it is safe to do so.[5] Use an inert, dry

absorbent material such as sand or earth to contain the spill.[6]

Collect Spill: Carefully collect the absorbed material and place it into a suitable, labeled, and

closed container for disposal.[5][6] Use non-sparking tools.[5]

Clean Area: Decontaminate the spill area with soap and water.[12]

Avoid Drains: Do not allow the product to enter drains, sewers, or any water body.[2][6]
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Spill Detected

1. Evacuate Area & Restrict Access

2. Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

3. Contain Spill with Inert Material
(e.g., Sand, Vermiculite)

4. Collect Absorbed Material
(Use non-sparking tools)

5. Place in Labeled Waste Container

6. Decontaminate Spill Area

End: Spill Managed

Click to download full resolution via product page

Caption: Emergency response plan for a Uniconazole spill.
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Storage and Disposal Plan
A. Storage

Store containers tightly closed in a dry, cool, and well-ventilated place.[5]

Keep out of reach of children and away from food, drink, and animal feed.[6][8]

Store apart from incompatible materials.[5]

B. Disposal

Chemical Waste: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with all applicable local, regional, and national laws and

regulations.[2][5] This may involve removal to a licensed chemical destruction plant or

controlled incineration with flue gas scrubbing.[5]

Contaminated Packaging: Do not reuse empty containers.[12] Triple rinse the container (or

equivalent) promptly after emptying.[6][12] The packaging can then be punctured to make it

unusable for other purposes and disposed of in a sanitary landfill or by controlled

incineration.[5]
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Empty Container Disposal

Chemical Waste Disposal

Uniconazole Waste Generated
(Chemical residue, contaminated items, empty container)

1. Segregate Waste into
Designated, Labeled Containers

2a. Triple Rinse Container

2b. Store Securely for Pickup3a. Puncture to Prevent Reuse

4. Dispose via Licensed Facility
(In accordance with all regulations)

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Uniconazole waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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